p-Aminophenylmercuric acetate

• CAS: 6283-24-5
• Synonyms:
  (Acetato-κO)(4-aminophenyl)mercury, (Acetato)(p-aminophenyl)mercury, (Acetato-O)(4-aminophenyl)mercury, (4-Aminophenyl)mercuric Acetate, NSC 7927, p-(Acetoxymercuri)aniline, p-Aminophenylmercuriacetate, p-Aminophenylmercuric Acetate, p-Aminophenylmer
• Molecular Formula: C8H9HgNO2
• Molecular Weight: 351.75 g/mol
• SMILES: CC(=O)O[Hg]C1=CC=C(C=C1)N
• InChI: InChI=1S/C6H6N.C2H4O2.Hg/c7-6-4-2-1-3-5-6;1-2(3)4;/h2-5H,7H2;1H3,(H,3,4);/q;;+1/p-1
• InChIKey: RXSUFCOOZSGWSW-UHFFFAOYSA-M

APMA Chemical Identity and Functional Baseline

p-Aminophenylmercuric acetate (APMA; CAS 6283-24-5) is an organomercurial compound with the molecular formula C8H9HgNO2 and a molecular weight of 351.75 g/mol [1]. It is classified as a thiol-blocking reagent and is primarily utilized in experimental biology for the in vitro activation of latent matrix metalloproteinases (MMPs) . APMA initiates the "cysteine switch" mechanism, wherein it disrupts the interaction between the catalytic zinc ion and a critical cysteine residue in the propeptide domain, facilitating autolytic cleavage and generating the enzymatically active form [2]. This compound appears as an off-white to yellowish crystalline powder with a melting point of 163-165 °C and is soluble in DMSO (10 mg/mL or higher) and 0.1 M NaOH, but exhibits limited aqueous solubility [1]. APMA is highly toxic and requires stringent handling protocols [3].

1

MMP activation via cysteine switch — organomercurial probe for latent matrix metalloproteinase studies.

2

DMSO-soluble, limited aqueous solubility — prepare stock solutions in DMSO or 0.1 M NaOH; confirm compatibility with assay buffer.

3

Highly toxic; stringent handling — requires appropriate PPE, engineering controls, and waste procedures.

• [1] 4-Aminophenylmercuric acetate. Wikipedia. Accessed 2026. View Source
• [2] Springman EB, Angleton EL, Birkedal-Hansen H, Van Wart HE. Multiple modes of activation of latent human fibroblast collagenase: evidence for the role of a Cys73 active-site zinc complex in latency and a "cysteine switch" mechanism for activation. Proc Natl Acad Sci U S A. 1990;87(1):364-368. View Source
• [3] 4-Aminophenylmercuric acetate. Haz-Map. Accessed 2026. View Source

APMA vs. Analogues: Why Substitution Fails

Although p-aminophenylmercuric acetate (APMA) and p-chloromercuribenzoate (PCMB) are both organomercurial compounds capable of activating latent MMPs via sulfhydryl group modification, they are not functionally interchangeable in all experimental contexts [1]. Direct comparative studies reveal that while APMA achieves equivalent maximal collagenase activation to PCMB under optimal conditions [2], PCMB demonstrates substantially greater efficacy for the activation of specific MMP family members such as MMP-8 . Conversely, in complex biological matrices like cerebrospinal fluid, APMA and PCMB exhibit comparable inhibitory potency against angiotensin-(1-7) peptidase activity [3]. These context-dependent efficacy differences underscore the critical need for careful selection of the appropriate organomercurial based on the specific enzyme target and experimental system to ensure reproducible and biologically meaningful results.

This Product

APMA

Broad MMP activation; consistent maximal collagenase activation reported in fibroblast models; equivalent to PCMB in certain CSF peptidase contexts.

Frequent Substitute

PCMB

Superior activation of MMP-8 at lower concentrations and shorter incubation; direct substitution may yield sub-optimal enzyme activity.

key mismatch

Target-enzyme dependence — efficacy shifts significantly between MMP family members; general MMP activation profile does not guarantee consistent performance.

Matrix-specific response — comparable inhibition in CSF does not imply interchangeable activation in other biological matrices or enzyme isoforms.

• [1] Sellers A, Cartwright E, Murphy G, Reynolds JJ. Evidence that latent collagenases are enzyme-inhibitor complexes. Biochem J. 1977;163(2):303-307. View Source
• [2] Wilhelm SM, Javed T, Miller RL. Demonstration and initial characterization of a latent collagenase secreted by human gingival fibroblasts. J Periodontal Res. 1983;18(1):11-22. View Source
• [3] Marshall AC, Pirro NT, Rose JC, Diz DI, Chappell MC. Enhanced activity of an angiotensin-(1-7) neuropeptidase in glucocorticoid-induced fetal programming. Peptides. 2014;52:74-81. View Source

APMA Technical Differentiation: Key Evidence

Collagenase Activation vs. PCMB

In a direct head-to-head comparison using latent collagenase secreted by human gingival fibroblasts, APMA activated the enzyme to the same maximal extent as p-chloromercuribenzoate (PCMB) under optimal activation conditions. Trypsin-mediated proteolytic activation served as a reference standard and achieved comparable activation levels [1].

Collagenase Activation vs. PCMB

Head-to-head

APMA achieved maximal collagenase activation equivalent to PCMB and trypsin in human gingival fibroblast latent collagenase.

Supports interchangeable activation for fibroblast collagenase assays.

Conditions: in vitro, optimal activation reported.

Evidence Dimension	Collagenase activation efficacy
Target Compound Data	Maximal activation (same as PCMB and trypsin)
Comparator Or Baseline	p-Chloromercuribenzoate (PCMB); Trypsin
Quantified Difference	No significant difference in maximal activation extent
Conditions	Latent collagenase from cultured human gingival fibroblasts; in vitro activation

Why This Matters

For researchers studying collagenase activation in fibroblast models, APMA is a direct, functionally equivalent alternative to PCMB.

• [1] Wilhelm SM, Javed T, Miller RL. Demonstration and initial characterization of a latent collagenase secreted by human gingival fibroblasts. J Periodontal Res. 1983;18(1):11-22. View Source

MMP-8 Activation: PCMB Superiority

A direct comparison of activation methods for native human MMP-8 demonstrated that PCMB (0.1 mM) was substantially more effective than APMA (2 mM) for activating the latent 58-kDa form of the enzyme. APMA requires a 20-fold higher concentration (2 mM vs. 0.1 mM) and a 3-fold longer incubation time (60 min vs. 20 min) yet fails to achieve the activation level attained by PCMB .

MMP-8 Activation: PCMB Superiority

Head-to-head

PCMB (0.1 mM, 20 min) substantially more effective than APMA (2 mM, 60 min) for native human MMP-8 activation; 20× higher concentration and 3× longer time required for APMA without reaching PCMB level.

MMP-8 studies should not substitute APMA for PCMB; activation may be suboptimal.

Reported context; 25 °C (PCMB) vs 37 °C (APMA).

Evidence Dimension	MMP-8 activation efficacy
Target Compound Data	2 mM APMA required for activation; activation less effective than PCMB
Comparator Or Baseline	p-Chloromercuribenzoate (PCMB): 0.1 mM, 25°C, 20 min; substantially more effective
Quantified Difference	PCMB: 0.1 mM, 20 min; APMA: 2 mM, 60 min (20× concentration, 3× time); PCMB superior
Conditions	Native human neutrophil MMP-8; latent 58-kDa form; 25°C (PCMB) or 37°C (APMA)

Why This Matters

For MMP-8-specific investigations, substituting APMA for PCMB will yield suboptimal enzyme activation and may compromise assay sensitivity or reproducibility.

Concentration-Dependent Enzyme Inhibition

APMA exhibits concentration-dependent enzyme inhibition across multiple systems, though class-level data without specific comparator baselines limit direct cross-compound conclusions. At 1 mM, APMA achieved 41.27% enzyme inhibition; increasing the concentration to 2.5 mM resulted in 94% inhibition [1]. In a separate study, APMA potently inhibited Ang-(1-7) to Ang-(1-4) conversion activity, with PCMB exhibiting comparable potency in the same assay system [2].

Concentration-Dependent Inhibition

Reported

1 mM APMA → 41.27% inhibition; 2.5 mM → 94% inhibition (2.28-fold increase). Also inhibited Ang-(1-7) to Ang-(1-4) conversion comparably to PCMB.

Concentration-dependent inhibition allows titration for partial or near-complete enzyme blocking.

BRENDA aggregated data; assay-specific review needed.

Evidence Dimension	Enzyme inhibition percentage
Target Compound Data	1 mM: 41.27% inhibition; 2.5 mM: 94% inhibition
Comparator Or Baseline	None (concentration series within same compound)
Quantified Difference	2.5 mM yields 2.28-fold higher inhibition than 1 mM
Conditions	BRENDA enzyme database aggregated inhibition data

Why This Matters

Users requiring partial versus near-complete enzyme inhibition can titrate APMA concentration to achieve the desired level of activity modulation.

• [1] Ligand: 4-aminophenylmercuric acetate. BRENDA Enzyme Database. Accessed 2026. View Source
• [2] Marshall AC, Pirro NT, Rose JC, Diz DI, Chappell MC. Enhanced activity of an angiotensin-(1-7) neuropeptidase in glucocorticoid-induced fetal programming. Peptides. 2014;52:74-81. View Source

Biphasic Platelet Aggregation Modulation

APMA exhibits a unique biphasic dose-response profile on platelet aggregation that distinguishes its functional utility from other organomercurials lacking this characterized behavior. At low concentrations (5 µM), APMA promotes platelet aggregation, whereas at higher concentrations (>50 µM), it inhibits aggregation. This dual effect is mediated through thromboxane and calcium signaling pathways .

Biphasic Platelet Modulation

Class-level

5 µM APMA promoted platelet aggregation; >50 µM inhibited it via thromboxane/Ca²⁺ pathways.

Concentration-tunable tool for platelet signaling pathway investigation.

Class-level inference; validate in target cell model.

Evidence Dimension	Platelet aggregation modulation
Target Compound Data	5 µM: promotes aggregation; >50 µM: inhibits aggregation
Comparator Or Baseline	None (class-level property inferred from target compound data)
Quantified Difference	>10-fold concentration difference yields opposite functional effects
Conditions	In vitro platelet aggregation assays

Why This Matters

This biphasic property enables APMA to serve as a concentration-tunable tool for investigating platelet signaling pathways in cardiovascular research.

MMP-2 Propeptide Cleavage Confirmation

Treatment with 2 mM APMA for 1 hour at 37 °C reliably converts latent MMP-2 (72 kDa) to its activated 68 kDa form via autolytic cleavage of the propeptide domain. This molecular weight shift provides a validated positive control for MMP-2 activation studies and serves as a reproducible benchmark for zymography and Western blot validation [1].

MMP-2 Propeptide Cleavage

Reported

2 mM APMA, 1 h, 37 °C: latent MMP-2 (72 kDa) → active 68 kDa (4 kDa propeptide loss).

Serves as benchmark protocol for MMP-2 zymography/Western blot.

Validated in published fibroblast models.

Evidence Dimension	MMP-2 molecular weight shift (activation)
Target Compound Data	2 mM APMA: 72 kDa → 68 kDa (1 hour, 37 °C)
Comparator Or Baseline	Untreated latent MMP-2 (72 kDa)
Quantified Difference	4 kDa propeptide domain loss
Conditions	In vitro; 2 mM APMA; 1 hour at 37 °C

Why This Matters

This validated and widely cited activation protocol provides a reliable positive control for MMP-2 studies and ensures cross-study comparability.

• [1] Brown DJ, Lin B, Chwa M, Kenney MC. Molecular Vision. 2004;10:281-288. Figure 5. View Source

Angiotensin-(1-7) Peptidase Inhibition

In cerebrospinal fluid (CSF) peptidase assays, both APMA and PCMB essentially abolished the enzymatic conversion of Ang-(1-7) to Ang-(1-4). The study characterized the Ang-(1-7) peptidase and found that thiol agents APMA and PCMB, along with metallo-chelators o-phenanthroline and EDTA, completely inhibited enzyme activity, whereas selective inhibitors for serine, aspartyl, and cysteine proteases had no attenuating effect [1].

Ang-(1-7) Peptidase Inhibition

Head-to-head

APMA and PCMB both essentially abolished Ang-(1-7) to Ang-(1-4) conversion in sheep CSF; serine/aspartyl/cysteine protease inhibitors showed no attenuation.

APMA equivalent to PCMB for CSF renin-angiotensin peptidase inhibition.

CSF assay; confirm matrix-specific transferability.

Evidence Dimension	Ang-(1-7) peptidase inhibition
Target Compound Data	Essentially abolished enzyme activity
Comparator Or Baseline	p-Chloromercuribenzoic acid (PCMB): essentially abolished enzyme activity; serine/aspartyl/cysteine protease inhibitors: no attenuation
Quantified Difference	APMA and PCMB both completely inhibited activity; other protease inhibitors showed no effect
Conditions	Sheep cerebrospinal fluid (CSF) Ang-(1-7) peptidase assay

Why This Matters

For researchers studying the renin-angiotensin system in CSF, APMA provides equivalent efficacy to PCMB for peptidase inhibition, offering a functionally interchangeable tool for this specific application.

• [1] Marshall AC, Pirro NT, Rose JC, Diz DI, Chappell MC. Enhanced activity of an angiotensin-(1-7) neuropeptidase in glucocorticoid-induced fetal programming. Peptides. 2014;52:74-81. View Source

APMA Optimal Research Applications

MMP-2 and MMP-9 Zymography Controls

APMA (0.5–2 mM, 30–60 min at 37°C) reliably activates latent MMP-2 (72 kDa → 68 kDa) and MMP-9 in vitro [1]. This validated protocol serves as a standard positive control for gelatin zymography and Western blot assays across diverse biological samples. The well-characterized activation kinetics and reproducible molecular weight shifts make APMA the preferred organomercurial for MMP-2/9 activation studies.

Collagenase Activation in Fibroblast Models

For researchers studying collagenase activity in human fibroblast systems, APMA achieves maximal enzyme activation equivalent to PCMB and trypsin under optimal conditions [1]. Given its widespread commercial availability and extensive literature precedent, APMA is recommended for collagenase activation studies in fibroblast and connective tissue research models.

RAS Peptidase Inhibition Studies

In cerebrospinal fluid and other biological matrices where Ang-(1-7) peptidase activity is under investigation, APMA provides complete inhibition of enzyme activity, with efficacy equivalent to PCMB and metallo-chelators such as EDTA and o-phenanthroline [1]. This makes APMA a suitable thiol-blocking agent for characterizing peptidase activities in neuropeptide and RAS research.

Tunable Platelet Aggregation Modulation

APMA's biphasic dose-response profile enables concentration-dependent switching between promotion (5 µM) and inhibition (>50 µM) of platelet aggregation [1]. This property supports cardiovascular research applications requiring tunable modulation of thromboxane and calcium signaling pathways in platelet function studies.

Application

Selection Property

Validation Focus

MMP-2 / MMP-9 Zymography Controls

Latent MMP activation protocol (cysteine switch)

Gelatin zymography / Western blot benchmark; 72→68 kDa shift

Collagenase Activation in Fibroblast Models

Maximal collagenase activation equivalent to PCMB/trypsin

Fibroblast-derived collagenase activity assays

RAS Peptidase Inhibition Studies

Thiol-blocking inhibition of Ang-(1-7) peptidase

CSF/matrix peptidase characterization; compare with PCMB/EDTA

Tunable Platelet Aggregation Modulation

Biphasic dose-response (promotion vs. inhibition)

Thromboxane/Ca²⁺ pathway investigation; concentration-dependent switch

• [1] Brown DJ, Lin B, Chwa M, Kenney MC. Molecular Vision. 2004;10:281-288. View Source